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Compound of Interest

Compound Name: Lafutidine

CAS No.: 118288-08-7

Cat. No.: B194869 Get Quote

Part 1: Executive Summary & Core Directive
The "Flush" Era is Over. As researchers, we must recognize that the "sink" is not a black hole.

Lafutidine is a second-generation histamine H2 receptor antagonist containing both pyridine

and furan rings, alongside a sulfur moiety. Improper disposal via sewering does not merely

violate the US EPA’s 2019 "Sewering Ban" on hazardous pharmaceuticals; it introduces

persistent bioactive compounds into the watershed that standard municipal treatment cannot

degrade.

Core Directive: Lafutidine waste must be strictly segregated from general trash and municipal

drains. The only authorized destruction method is High-Temperature Incineration with Flue Gas

Scrubbing. This protocol ensures the complete mineralization of the molecule and the capture

of sulfur/nitrogen oxides (SOx/NOx) generated during combustion.

Part 2: Chemical Hazard Profile (The "Why")
To understand the disposal protocol, you must understand the molecule. We do not follow rules

blindly; we follow chemistry.
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Property Data Operational Implication

CAS Number 118288-08-7
Unique identifier for waste

manifesting.

Formula C₂₂H₂₉N₃O₄S

S & N Atoms: Combustion

generates SO₂ and NOx.

Requires scrubbed

incineration.

Solubility DMSO (>20 mg/mL), Ethanol

Hydrophobic: Do not use water

for primary spill cleanup; it will

only spread the contaminant.

Hazard Code H302 (Harmful if swallowed)
Acute Toxicity: Treat all dust as

bioactive.

Reactivity Stable solid

Storage: Compatible with

standard HDPE waste

containers.

The Mechanism of Environmental Risk: Lafutidine operates by blocking H2 receptors.[1] If

released into the environment, its specific receptor affinity can disrupt signaling pathways in

aquatic organisms. Furthermore, the furan ring is chemically robust, resisting natural

biodegradation.

Part 3: Disposal Workflows & Decision Logic
This section outlines the step-by-step protocols for solid and liquid waste. These workflows are

designed as self-validating systems—if you cannot complete a step (e.g., you lack the correct

container), the process halts, preventing error.

3.1. The Disposal Decision Tree
Visualizing the logic flow for waste segregation.
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Figure 1: Operational logic flow for Lafutidine waste segregation. Note the strict separation of

halogenated solvents to prevent equipment corrosion during incineration.

3.2. Solid Waste Protocol (Pure API & Contaminated Debris)
Applicability: Expired powder, contaminated gloves, weighing boats, and bench paper.

Primary Containment: Collect waste in a clear, 4-mil LDPE bag.

Deactivation (Myth vs. Fact):

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b194869?utm_src=pdf-body-img
https://www.benchchem.com/product/b194869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do NOT attempt to deactivate with bleach. Oxidizing the sulfur atom in Lafutidine can

create reactive sulfones or sulfoxides with unknown toxicity profiles.

Action: Treat as "Trace Chemo/Pharm" waste.

Secondary Containment: Seal the LDPE bag and place it inside a rigid, UN-rated fiber drum

or poly container (typically blue or black in the US).

Labeling: Apply a yellow "Incineration Only" label. Text must read: "Non-Hazardous

Pharmaceutical Waste - Lafutidine." (Note: While not RCRA hazardous by definition, we

manage it as such for safety).

3.3. Liquid Waste Protocol (Solutions)
Applicability: NMR samples, HPLC effluent, unused stock solutions (DMSO/Ethanol).

Solvent Identification:

Lafutidine is often dissolved in DMSO.[1] DMSO is combustible but non-halogenated.

Critical Check: Does the solution contain Chloroform or DCM?

Segregation:

If Halogenated: Pour into the "Halogenated Waste" carboy.

If Non-Halogenated (DMSO/EtOH): Pour into the "Organic Solvents" carboy.

Concentration Limit: If the concentration of Lafutidine exceeds 1% (10,000 ppm), flag the

container for "High BTU Incineration" rather than standard fuel blending.

Part 4: Immediate Containment (Spill Response)
In the event of a powder spill, speed and containment are critical to prevent aerosolization.

The "Dry-Wet-Dry" Protocol:

Isolate & PPE:
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Evacuate immediate area.[2][3]

Don N95 respirator (or P100), nitrile gloves (double gloved), and safety goggles.

Dry Phase (Bulk Removal):

Do not spray water.[2][4] This spreads the hydrophobic powder.

Gently cover the spill with a chemically inert absorbent pad or paper towels to dampen

potential dust.

Scoop the bulk powder using a dustpan or stiff card. Place in a wide-mouth jar.

Wet Phase (Residue Solubilization):

Lafutidine is sparingly soluble in water but soluble in ethanol.

Wet a wipe with 70% Ethanol.

Wipe the area from the outside in (concentric circles) to capture residue.

Verification (The Self-Validating Step):

Wipe the surface a final time with a clean, white wipe soaked in ethanol.

Visual Check: If the wipe remains pristine white (no yellow/off-white discoloration), the

area is chemically clean.

Advanced Check: If available, use a handheld UV lamp (254 nm). The aromatic rings in

Lafutidine may show faint absorbance/fluorescence contrast against the benchtop.

Part 5: Regulatory Compliance & References[4][6]
5.1. Regulatory Stance (US EPA)
While Lafutidine is not explicitly "P-listed" or "U-listed" under RCRA (Resource Conservation

and Recovery Act), it falls under the 2019 Management Standards for Hazardous Waste

Pharmaceuticals (Subpart P).
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Sewering Ban: 40 CFR § 266.505 prohibits the flushing of hazardous waste

pharmaceuticals.

Best Practice: Treat as "Non-Creditable Hazardous Waste" to ensure incineration.

5.2. References[1][3][5][6]
US Environmental Protection Agency (EPA). (2019).[5][7][8] Management Standards for

Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Federal

Register.[5] Retrieved from [Link]

PubChem. (n.d.). Lafutidine Compound Summary (CID 5282136). National Library of

Medicine. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b194869?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

